Cas no 21579-89-5 (1-Piperazinecarboxamide,N,N,4-trimethyl-)
21579-89-5 structure
Product Name:1-Piperazinecarboxamide,N,N,4-trimethyl-
CAS No:21579-89-5
MF:C8H17N3O
MW:171.240081548691
CID:249907
PubChem ID:116049
Update Time:2025-04-19
1-Piperazinecarboxamide,N,N,4-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxamide,N,N,4-trimethyl-
- N,N,4-trimethylpiperazine-1-carboxamide
- 1-Piperazinecarboxamide,N,N,4-trimethyl-(6CI,8CI)
- DTXSID10276173
- BDBM50498768
- 21579-89-5
- SCHEMBL6998058
- CHEMBL3622600
-
- Inchi: 1S/C8H17N3O/c1-9(2)8(12)11-6-4-10(3)5-7-11/h4-7H2,1-3H3
- InChI Key: OUVVCIBIGUCHRM-UHFFFAOYSA-N
- SMILES: O=C(N(C)C)N1CCN(C)CC1
Computed Properties
- Exact Mass: 171.13731
- Monoisotopic Mass: 171.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 26.8Ų
Experimental Properties
- PSA: 26.79
1-Piperazinecarboxamide,N,N,4-trimethyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
21579-89-5 (1-Piperazinecarboxamide,N,N,4-trimethyl-) Related Products
- 119-54-0(N,N-diethylpiperazine-1-carboxamide)
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- 163361-25-9(N-methylpiperazine-1-carboxamide)
- 41340-78-7(N,N-Dimethylpiperazine-1-carboxamide)
- 5623-95-0(piperazine-1-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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